Potassium 4-(thieno[3,2-b]pyridin-7-yl)benzoate

• IUPAC Name: potassium;4-thieno[3,2-b]pyridin-7-ylbenzoate
• InChI: InChI=1S/C14H9NO2S.K/c16-14(17)10-3-1-9(2-4-10)11-5-7-15-12-6-8-18-13(11)12;/h1-8H,(H,16,17);/q;+1/p-1
• InChI Key: CUAYLBGPPGFVRL-UHFFFAOYSA-M
• Canonical SMILES: C1=CC(=CC=C1C2=C3C(=NC=C2)C=CS3)C(=O)[O-].[K+]
• Molecular Formula: C14H8KNO2S
• Molecular Weight: 293.38 g/mol

Description

Potassium 4-(thieno[3,2-b]pyridin-7-yl)benzoate is a chemical compound with the molecular formula C14H8KNO2S. It is a complex organic compound that contains a potassium atom, a benzoate group, and a thieno[3,2-b]pyridin-7-yl group.

Synthesis Analysis

The synthesis of Potassium 4-(thieno[3,2-b]pyridin-7-yl)benzoate or similar compounds often involves the use of versatile synthons such as 3-amino-4-cyano-2-thiophenecarboxamides. These synthons are heated in formic acid to afford thieno[3,2-d]pyrimidin-4-ones. Alternatively, the reaction of these compounds with 2,2,6-trimethyl-4H-1,3-dioxin-4-one (TMD) in xylene produces β-keto amides.

Molecular Structure Analysis

The molecular structure of Potassium 4-(thieno[3,2-b]pyridin-7-yl)benzoate is characterized by a thieno[3,2-b]pyridin-7-yl group attached to a benzoate group, which is then bound to a potassium atom. The exact structure can be found in databases like PubChem.

Physical And Chemical Properties Analysis

The physical and chemical properties of Potassium 4-(thieno[3,2-b]pyridin-7-yl)benzoate can be found in databases like PubChem. These databases provide information on the compound’s molecular weight, exact mass, monoisotopic mass, and topological polar surface area.

Scientific Research Applications

Organic Electronics and Semiconductors

• Application : KTPB has shown promise as a p-type organic semiconductor. . These properties make it suitable for applications in organic field-effect transistors (OFETs), organic light-emitting diodes (OLEDs), and other electronic devices.

Anti-Doping Control in Sports

• Application : Scientists have developed antibodies specific to asialo-erythropoietin (EPO lacking sialic acid residues). These antibodies aid in distinguishing natural urinary EPO from recombinant EPO (rHuEPO) in anti-doping control. .

Climate Change Adaptation Strategies

• Application : While not directly studied, KTPB’s properties could inspire novel materials for climate adaptation. .

Future Directions

The future directions for research on Potassium 4-(thieno[3,2-b]pyridin-7-yl)benzoate could involve further exploration of its synthesis, chemical reactions, and potential applications. For instance, metal-organic frameworks involving similar compounds have been studied for their potential as sorbents for volatile solvents and gases.